Cas no 921549-95-3 (2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide)

• Product Name: 2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide
• CAS No: 921549-95-3
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 6086554
• PubChem ID: 41783919
• Update Time: 2025-05-19

2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide
• 4-Thiazoleacetamide, N-[2-(aminocarbonyl)phenyl]-2-[(cyclopropylcarbonyl)amino]-
• 2-[2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamido]benzamide
• F2202-1561
• 2-(2-(2-(cyclopropanecarboxamido)thiazol-4-yl)acetamido)benzamide
• 2-[[2-[2-(cyclopropanecarbonylamino)-1,3-thiazol-4-yl]acetyl]amino]benzamide
• 921549-95-3
• AKOS004952082

• Inchi： 1S/C16H16N4O3S/c17-14(22)11-3-1-2-4-12(11)19-13(21)7-10-8-24-16(18-10)20-15(23)9-5-6-9/h1-4,8-9H,5-7H2,(H2,17,22)(H,19,21)(H,18,20,23)
• InChI Key： PXQJZAXCPZKNJS-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC=C2C(N)=O)=O)N=C1NC(C1CC1)=O

Computed Properties

• Exact Mass: 344.09431156g/mol
• Monoisotopic Mass: 344.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• pka: 8.41±0.70(Predicted)

Additional information on 2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide

Introduction to Compound with CAS No. 921549-95-3 and Product Name: 2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide

The compound with the CAS number 921549-95-3 and the product name 2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates a thiazole ring, a cyclopropane moiety, and an acetamidobenzamide core, which collectively contribute to its unique chemical and biological properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The thiazole ring is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the cyclopropane group in this compound adds another layer of complexity, as cyclopropanes are known to enhance metabolic stability and bioavailability, making them valuable in drug design.

The acetamidobenzamide moiety further enriches the pharmacophoric space of this compound. Acetamides and benzamides are well-documented pharmacological groups that exhibit various biological functions, including analgesic, anti-inflammatory, and neuroprotective effects. The combination of these structural elements in 2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide suggests a multifaceted pharmacological profile that warrants further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. The structural features of 921549-95-3 have been computationally analyzed to identify potential binding interactions with biological targets. Preliminary studies indicate that this compound may interact with enzymes and receptors involved in critical cellular pathways, such as those related to inflammation and cancer progression.

The synthesis of 2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves sophisticated reactions that highlight the expertise required to construct such intricate molecular architectures. Key steps include the formation of the thiazole ring, the introduction of the cyclopropane moiety, and the assembly of the acetamidobenzamide core. Each step is meticulously designed to ensure high yield and purity, which are essential for subsequent biological evaluation.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial screening assays have shown promising results in models of inflammation and cancer cell proliferation. The ability of 921549-95-3 to modulate key signaling pathways has sparked interest among researchers seeking novel therapeutic strategies. For instance, its interaction with inflammatory cytokine pathways suggests a potential role in developing anti-inflammatory agents.

Furthermore, the compound's structural features make it an attractive candidate for further derivatization. By modifying specific functional groups, such as the acetamidobenzamide moiety, researchers can fine-tune its biological activity. This flexibility is crucial in drug discovery, as it allows for the optimization of potency, selectivity, and pharmacokinetic properties. The synthesis of analogs will be guided by both computational predictions and experimental data to identify lead compounds with enhanced therapeutic efficacy.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their unique structural features and biological activities. The structural framework of 2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide draws inspiration from natural product motifs, particularly those involving thiazole derivatives found in microbial metabolites.

Future research directions include exploring the mechanism of action of this compound in greater detail. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further development efforts. Additionally, preclinical studies will be essential to assess its safety profile and pharmacokinetic properties before moving into clinical trials.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like 921549-95-3, while biologists provide insights into their biological activities through rigorous testing. Pharmacologists bridge these disciplines by translating preclinical findings into clinical applications that benefit patients worldwide.

In conclusion,2-2-(2-cyclopropaneamido-1,3-thiazol-4-yl)acetamidobenzamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an exciting subject for future studies. As research continues to uncover new therapeutic strategies，compounds like this one will play an increasingly important role in addressing unmet medical needs.